Methyl 4-({4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]butanoyl}amino)benzoate

• Molecular Formula: C20H18ClN3O4
• Molecular Weight: 399.8 g/mol
• IUPAC Name: methyl 4-[4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]butanoylamino]benzoate
• InChI: InChI=1S/C20H18ClN3O4/c1-27-20(26)13-9-11-14(12-10-13)22-17(25)7-4-8-18-23-19(24-28-18)15-5-2-3-6-16(15)21/h2-3,5-6,9-12H,4,7-8H2,1H3,(H,22,25)
• InChI Key: CFSSOHYLMNIHSO-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CCCC2=NC(=NO2)C3=CC=CC=C3Cl

Description

Methyl 4-({4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]butanoyl}amino)benzoate is a synthetic compound that belongs to the class of oxadiazoles. It has gained attention in the scientific community due to its potential use in various fields, including medicinal chemistry, drug discovery, and materials science.

Mechanism of Action

The mechanism of action of Methyl 4-({4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]butanoyl}amino)benzoate is not fully understood. However, it has been suggested that it may inhibit the activity of certain enzymes involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Methyl 4-({4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]butanoyl}amino)benzoate has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that it can inhibit the growth of cancer cells, as well as certain bacteria and fungi. Additionally, it has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of Methyl 4-({4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]butanoyl}amino)benzoate is its potential as a multi-functional compound that can be used in various fields of research. However, its limitations include its relatively complex synthesis method and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on Methyl 4-({4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]butanoyl}amino)benzoate. One area of interest is its potential use as an anticancer agent, particularly in combination with other drugs. Additionally, further studies are needed to fully understand its mechanism of action and to identify potential targets for drug development. Finally, there is potential for the development of new materials based on the structure of Methyl 4-({4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]butanoyl}amino)benzoate.

Synthesis Methods

The synthesis of Methyl 4-({4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]butanoyl}amino)benzoate involves a multi-step process. The first step involves the reaction of 2-chlorobenzoyl chloride with 3-amino-1,2,4-oxadiazole in the presence of a base to yield 2-chloro-N-(3-(1,2,4-oxadiazol-5-yl)benzoyl)aniline. The second step involves the reaction of the resulting compound with 4-(bromomethyl)-2-(2-methylpropyl)-1,3-dioxolane in the presence of a base to yield methyl 4-({4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]butanoyl}amino)benzoate.

Scientific Research Applications

Methyl 4-({4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]butanoyl}amino)benzoate has been extensively studied for its potential use in various fields of research. In medicinal chemistry, it has been investigated for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells. Additionally, it has been studied for its potential use as an antifungal and antibacterial agent.